Cas no 1496371-15-3 (2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide)

• Product Name: 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide
• CAS No: 1496371-15-3
• MF: C₁₀H₁₉N₅O
• MW: 225.290761232376
• CID: 6325934
• PubChem ID: 65700781
• Update Time: 2025-05-19

2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide
• 2-Amino-3-(3,5-diethyl-1h-1,2,4-triazol-1-yl)-2-methylpropanamide
• CS-0292432
• EN300-1140190
• AKOS015040410
• 1496371-15-3

• Inchi： 1S/C10H19N5O/c1-4-7-13-8(5-2)15(14-7)6-10(3,12)9(11)16/h4-6,12H2,1-3H3,(H2,11,16)
• InChI Key： XYDGUHPKGATQDD-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN1C(CC)=NC(CC)=N1)N)N

Computed Properties

• Exact Mass: 225.15896025g/mol
• Monoisotopic Mass: 225.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide

Introduction to 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide (CAS No. 1496371-15-3)

2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide, identified by its Chemical Abstracts Service (CAS) number 1496371-15-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound’s molecular structure incorporates a diethyl-1H-1,2,4-triazol-1-yl moiety, which is known for its versatility in drug design, particularly in modulating biological pathways associated with inflammation, infection, and cellular signaling.

The amino and amide functional groups present in the molecule contribute to its reactivity and interaction with biological targets. The presence of a branched alkyl chain (2-methylpropanamide) further enhances its pharmacokinetic properties, potentially improving solubility and bioavailability. These structural features make 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide a promising candidate for further investigation in drug discovery pipelines.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to exhibit a wide range of biological activities. The triazole ring, a key component of the diethyl-1H-1,2,4-triazol-1-yl moiety, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that triazole derivatives can interfere with essential metabolic pathways in pathogens and cancer cells, making them valuable scaffolds for drug development. The incorporation of this motif into 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide suggests that the compound may possess similar therapeutic potential.

Furthermore, the amide bond in the molecule’s structure is a well-established pharmacophore in medicinal chemistry. Amides are known for their stability and ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. The specific arrangement of atoms in 2-amino-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanamide may allow it to interact with proteins or enzymes involved in disease processes. This interaction could lead to the development of novel treatments for conditions such as autoimmune disorders or metabolic diseases.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive compounds like 1496371-15-3. These technologies enable researchers to predict the binding affinity and mode of action of molecules before conducting expensive wet-lab experiments. Preliminary computational studies on 2-amino-3-(diethyl-H₁H₁₂₄-triazol₁₁₋₁)₂-methylethylpropanamide suggest that it may bind to specific protein targets with high affinity. This finding aligns with experimental observations from related triazole derivatives that have shown promise in preclinical studies.

The synthesis of 1496371₋₁₅₃ involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring via cyclocondensation reactions and subsequent functionalization with the amide group. Advances in synthetic methodologies have enabled more efficient and sustainable production processes for such compounds. For instance, catalytic methods have been developed to streamline the formation of amide bonds without generating significant waste byproducts.

In addition to its potential therapeutic applications, 149637¹⁵³ may serve as a valuable tool for research purposes. Its unique structure allows scientists to explore new chemical space and develop libraries of derivatives for high-throughput screening. Such libraries are essential for identifying lead compounds that can be further optimized into clinical candidates. The versatility of this compound makes it an attractive scaffold for medicinal chemists seeking innovative solutions to unmet medical needs.

The pharmacological profile of 149637¹⁵³ is still under investigation, but initial studies suggest that it may exhibit anti-inflammatory properties similar to other triazole-containing compounds. Inflammation is a hallmark of many chronic diseases, including arthritis and cardiovascular disorders, making this area a prime target for drug development. By modulating inflammatory pathways, 149637¹⁵³ could provide relief from symptoms associated with these conditions without causing significant side effects.

Another promising application lies in the treatment of infectious diseases caused by resistant pathogens. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents.* Studies indicate that triazole derivatives can disrupt bacterial cell wall synthesis or interfere with essential enzymes.* If *149637¹⁵³ demonstrates similar activity,* it could offer a new weapon against multidrug-resistant infections.* This would be particularly beneficial given the limited number of new antibiotics approved in recent years.*

Furthermore, 149637¹⁵³ may find utility in oncology research.* Cancer cells often exhibit altered metabolic pathways* that can be targeted by small molecules.* Preliminary data suggest that triazole derivatives* can inhibit key enzymes involved* in cancer cell proliferation.* By disrupting these pathways,* *149637¹⁵³ could* potentially slow tumor growth* or induce apoptosis* without harming healthy cells.*

The development*of *new drugs* is a complex process* that requires* extensive research*and validation.* While *149637¹⁵³ shows promise,* further studies are needed*to confirm its safety*and efficacy.* Clinical trials will be necessary*to evaluate its potential benefits*for patients suffering from various diseases.* However,the initial findings*make it an exciting candidate*for future therapeutic applications.*